Cas no 91562-48-0 (1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine)

1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine structure
91562-48-0 structure
Product Name:1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine
CAS No:91562-48-0
MF:C12H17N
MW:175.270083189011
MDL:MFCD06655766
CID:809218
PubChem ID:3163876
Update Time:2025-04-19

1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • [(1S)-1-tetralin-2-ylethyl]azanium
    • 1-(5,6,7,8-TETRAHYDRONAPHTHALEN-2-YL)ETHANAMINE
    • 1-(5,6,7,8-Tetrahydro-naphthalen-2-yl)-ethylamine
    • 1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethanamine(SALTDATA: FREE)
    • 1-(5,6,7,8-tetrahydro-2-naphthalenyl)ethanamine
    • MFCD06655766
    • YJZYMMDEDLLIIP-UHFFFAOYSA-N
    • AKOS000112563
    • HMS1704M13
    • SCHEMBL5958073
    • BS-29731
    • J-516491
    • 5,6,7,8-Tetrahydro-alpha-Methyl-2-naphthalenemethanamine
    • 1-(5,6,7,8-tetrahydro-naphthalen-2-yl)-ethylamine, AldrichCPR
    • AKOS016040564
    • 91562-48-0
    • EN300-13282
    • 1-(5,6,7,8tetrahydronaphthalene-2-yl)ethylamine
    • 1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine
    • MDL： MFCD06655766
    • Inchi： 1S/C12H17N/c1-9(13)11-7-6-10-4-2-3-5-12(10)8-11/h6-9H,2-5,13H2,1H3
    • InChI Key： YJZYMMDEDLLIIP-UHFFFAOYSA-N
    • SMILES： NC(C)C1C=CC2CCCCC=2C=1

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-amine Pricemore >>

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Chemenu
CM231328-5g
1-(5,6,7,8-Tetrahydronaphthalen-2-yl)ethanamine
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Chemenu
CM231328-10g
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abcr
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